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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation and use of 5,5'-Dibromo-
BAPTA, a critical calcium (Ca²⁺) chelator in biological research. These application notes outline

detailed protocols for creating stock solutions of both the salt and acetoxymethyl (AM) ester

forms of 5,5'-Dibromo-BAPTA, essential for controlling intracellular Ca²⁺ levels to study its

diverse roles in cellular signaling.

5,5'-Dibromo-BAPTA is a derivative of the Ca²⁺ chelator BAPTA (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid).[1][2] Its intermediate affinity for Ca²⁺ makes

it an invaluable tool for investigating a wide array of physiological processes, including signal

transduction, neurotransmission, and muscle contraction.[3] A key advantage of BAPTA

derivatives is their relative insensitivity to pH changes within the physiological range and faster

Ca²⁺ binding kinetics compared to EGTA.[3][4]

This chelator is available in two primary forms:

Membrane-impermeant salt form (e.g., tetrapotassium salt): This water-soluble form is used

for preparing extracellular Ca²⁺ buffers and can be introduced into cells via techniques like

microinjection.[3][5]

Membrane-permeant acetoxymethyl (AM) ester form: This lipophilic version can be loaded

into cells through incubation. Once inside, intracellular esterases cleave the AM groups,

trapping the active, membrane-impermeant chelator within the cytoplasm.[2][5]
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Quantitative Data Summary
The following tables summarize the key physicochemical and calcium binding properties of

5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value Reference

Free Acid

Molecular Formula C₂₂H₂₂Br₂N₂O₁₀ [1][6]

Molecular Weight 634.23 g/mol [1][6]

CAS Number 111248-72-7 [1][6]

Tetrapotassium Salt

Molecular Formula C₂₂H₁₈Br₂K₄N₂O₁₀ [1][5]

Molecular Weight 786.59 g/mol [1][5]

CAS Number 73630-11-2 [1][7]

Appearance White to off-white solid [1][5]

Solubility Soluble in water [5][8]

Storage Temperature 4°C [1][7]

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA

Property Value Conditions Reference

Dissociation Constant

(Kd) for Ca²⁺
~1.6 µM

10 mM MOPS, 100

mM KCl, pH 7.3 at

22°C

[2][9]

~3.6 µM
In the absence of

Mg²⁺
[1][2]
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Note: The Kd value can be influenced by experimental conditions such as pH, temperature,

and ionic strength. It is advisable to determine the Kd under your specific experimental

conditions for precise calculations.[3]

Experimental Protocols
Protocol 1: Preparation of 5,5'-Dibromo-BAPTA
Tetrapotassium Salt Stock Solution (Aqueous)
This protocol describes the preparation of a stock solution using the water-soluble salt form of

5,5'-Dibromo-BAPTA.

Materials:

5,5'-Dibromo-BAPTA, tetrapotassium salt

High-purity, Ca²⁺-free water (e.g., double-distilled, deionized)

Procedure:

Weigh the desired amount of 5,5'-Dibromo-BAPTA tetrapotassium salt.

Dissolve the salt in Ca²⁺-free water to the desired stock concentration (e.g., 10 mM).[2][3]

If necessary, gently swirl or sonicate the solution to ensure complete dissolution.[2]

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[1][3]

Aqueous solutions are not recommended for storage for more than one day.[8]

Protocol 2: Preparation of 5,5'-Dibromo-BAPTA, AM
Ester Stock Solution (in DMSO)
This protocol details the preparation of a stock solution using the membrane-permeant AM

ester form, which requires an organic solvent.

Materials:

5,5'-Dibromo-BAPTA, AM ester
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High-quality, anhydrous Dimethyl Sulfoxide (DMSO)[1]

Procedure:

Allow the vial of 5,5'-Dibromo-BAPTA, AM ester and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent moisture condensation.[3]

Prepare a stock solution of 1-10 mM by dissolving the 5,5'-Dibromo-BAPTA, AM ester in

anhydrous DMSO.[2][3][10] For example, to prepare a 2 mM stock solution from 1 mg of the

compound (assuming a molecular weight of ~764 g/mol for the AM ester), dissolve it in

approximately 654 µL of DMSO.[1]

Vortex the solution until the solid is completely dissolved. Gentle warming to 37°C or

sonication can aid in dissolution.[1]

Store the stock solution in small, tightly sealed aliquots at -20°C, protected from light and

moisture.[1][2][3]

Visualizing Experimental Workflows
The following diagrams illustrate common experimental workflows involving the use of 5,5'-
Dibromo-BAPTA.
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Protocol 1: Aqueous Stock Preparation Protocol 2: AM Ester Stock Preparation

Weigh 5,5'-Dibromo-BAPTA
tetrapotassium salt

Dissolve in Ca2+-free water
(e.g., 10 mM)

Aliquot and store at -20°C

Equilibrate AM ester and
anhydrous DMSO to RT

Dissolve in anhydrous DMSO
(1-10 mM)

Vortex/sonicate to dissolve

Aliquot and store at -20°C
(protected from light/moisture)

Click to download full resolution via product page

Caption: Workflow for preparing stock solutions of 5,5'-Dibromo-BAPTA.
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Cell Loading with 5,5'-Dibromo-BAPTA, AM Ester

Prepare Loading Solution
(Dilute AM ester stock in buffer,
add Pluronic® F-127 if needed)

Remove culture medium
and wash cells

Add loading solution to cells

Incubate at 37°C for 30-60 min

Wash cells to remove
extracellular AM ester

Incubate for de-esterification
(approx. 30 min)

Cells loaded with active chelator
are ready for experiment

Click to download full resolution via product page

Caption: General workflow for loading cultured cells with 5,5'-Dibromo-BAPTA, AM ester.[10]

[11]
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Investigating Ca²⁺-Dependent Signaling

External Stimulus
(e.g., Neurotransmitter, Growth Factor)

Receptor Activation

Ca²⁺ Release from ER / Influx

Ca²⁺-Dependent
Signaling Cascades

Cellular Response
(e.g., Gene Expression, Contraction)

5,5'-Dibromo-BAPTA
(Intracellular Ca²⁺ Buffer)

Inhibits/Buffers

Click to download full resolution via product page

Caption: Role of 5,5'-Dibromo-BAPTA in a generalized Ca²⁺ signaling pathway.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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